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Compound Name: LEAD OLEATE

Cat. No.: B072426

Lead(ll) Oleate: A Comprehensive Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an in-depth overview of the physical and chemical
properties of lead(ll) oleate. It includes a summary of its quantitative data, detailed
experimental protocols for its synthesis, and a discussion of its primary applications and
associated toxicological hazards. This document is intended to serve as a comprehensive
resource for professionals in research and development who are working with or exploring the
uses of this organometallic compound.

Introduction

Lead(ll) oleate, with the chemical formula Pb(C1sH33032)2, is a metal salt of oleic acid,
commonly referred to as a "metal soap”.[1] It is a lead-based organometallic compound that
typically presents as a white, waxy solid.[2] Due to the long hydrocarbon chains of the oleate
ligands, lead(ll) oleate exhibits excellent solubility in non-polar organic solvents, a property that
Is critical for its applications.[3] It is most notably utilized as a precursor in the controlled
synthesis of lead-containing nanomaterials, such as lead sulfide (PbS) nanocrystals, which
have applications in photovoltaics and bio-imaging.[3] It has also been historically used as a
drying agent in paints and varnishes and as an additive in extreme pressure lubricating oils.[1]
[2] Given its lead content, the compound is highly toxic and poses significant health and
environmental risks.[4][5]
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Physical and Chemical Properties

Lead(ll) oleate is characterized as a white, waxy powder or solid.[2] It is insoluble in water but

soluble in various organic solvents, including ethanol, benzene, ether, and turpentine.[1][2] The

state of lead oleate can vary, being a liquid at 16% lead content and a solid at 37% lead

content.[1]

Data Summary

The key physical and chemical properties of lead(ll) oleate are summarized in the table below

for easy reference and comparison.

Property Value Citation(s)
Molecular Formula C36He604Pb [2][4]

Molar Mass 770.11 g/mol [2][4]
Appearance White powder or waxy solid [2]

) ) 80 °C (Note: Some sources
Melting Point [21[6]
report 45-50 °C)
Boiling Point 360 °C at 760 mmHg [2]

Relative Density

1.25

[2]

Solubility in Water

Insoluble

[1]2]

Solubility (Organic)

Soluble in ethanol, benzene,

ether, turpentine, carbon
disulfide

[1](2]

Flash Point

270.1°C

[2]

Vapor Pressure

3.7 x 10~ mmHg at 25 °C

[2]

CAS Number

1120-46-3

[11(21[4]

Experimental Protocols
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The following sections detail common experimental methodologies for the synthesis and
characterization of lead(ll) oleate.

Synthesis of Lead(ll) Oleate

Method 1: Salt Metathesis Reaction

This is a common and straightforward method for producing lead(ll) oleate through the
interaction of an aqueous lead salt solution with an alkali metal oleate.[2]

o Materials: Lead(ll) nitrate (Pb(NOs)2), Sodium oleate (NaCi1sH3302), Deionized water,
Stainless-steel lined reactor with stirring and heating capabilities, Centrifuge, Drying oven.

e Procedure:

o

Dissolve lead(ll) nitrate crystals in deionized water and filter the solution to remove any
impurities.[2]

o Transfer the lead(ll) nitrate solution to a stainless-steel lined reactor and heat to 85-90 °C.

[2]
o Prepare a separate aqueous solution of sodium oleate.

o Slowly add the sodium oleate solution dropwise to the heated lead(ll) nitrate solution while
maintaining constant stirring. The reaction temperature should be kept at 85-90 °C.[2]

o Awhite precipitate of lead(ll) oleate will form immediately upon the addition of the sodium
oleate solution.

o After the addition is complete, continue stirring for a short period to ensure the reaction
goes to completion.

o Separate the lead(ll) oleate precipitate from the reaction mixture via centrifugation.[2]
o Wash the precipitate with hot water to remove any remaining nitrate salts.[2]

o Dry the final product in an oven at 85-90 °C.[2]
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o Once dried, the product can be ground to the desired particle size.[2]
Method 2: Direct Reaction of Lead Oxide with Oleic Acid
This method involves the high-temperature reaction between a lead oxide and oleic acid.[7]

o Materials: Lead(ll) oxide (PbO), Oleic acid (C1sH3402), Reaction vessel with heating and
stirring, Hot ethanol (for washing), Petroleum ether (for dissolution), Vacuum drying oven.

e Procedure:

o Combine a stoichiometric ratio of lead(ll) oxide and oleic acid in a suitable reaction vessel.

[7]

o Heat the mixture to a high temperature while stirring until a transparent solution is formed,
indicating the completion of the reaction which produces lead(ll) oleate and water.[7]

o Allow the solution to cool. Wash the product with hot ethanol to remove any unreacted
oleic acid.[7]

o Dissolve the washed product in petroleum ether.[7]

o Evaporate the petroleum ether and dry the resulting viscous lead(ll) oleate under vacuum
to obtain the pure product.[7]

Characterization Methods

e Melting Point Determination: The melting point can be determined using a standard melting
point apparatus or by Differential Scanning Calorimetry (DSC), which provides a more
precise melting endotherm.

o Solubility Testing: To determine solubility, excess lead(ll) oleate is added to a known volume
of a specific solvent. The mixture is agitated at a constant temperature (e.g., 20 °C) until
equilibrium is reached.[6] The saturated solution is then filtered, and a known volume is
evaporated to dryness. The mass of the remaining solute is used to calculate the solubility in
grams per 100 mL of solvent.[6]
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 Structural Analysis (FTIR): Fourier-Transform Infrared (FTIR) spectroscopy can be used to
confirm the formation of the salt. The spectrum should show the disappearance of the
characteristic carboxylic acid O-H stretch from oleic acid and the appearance of strong
carboxylate (COO~) stretches.

o Purity Analysis (Elemental Analysis): The purity of the synthesized lead(ll) oleate can be
confirmed through elemental analysis to determine the percentage of lead, carbon, and
hydrogen, which can then be compared to the theoretical values.

Visualizations

The following diagrams illustrate the experimental workflows for the synthesis of lead(ll) oleate
and the relationship between its properties and applications.
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Caption: Workflow for the synthesis of Lead(ll) Oleate via salt metathesis.
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Caption: Workflow for the synthesis of Lead(ll) Oleate via direct reaction.
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Caption: Relationship between properties and applications of Lead(ll) Oleate.

Applications and Relevance

While its use has declined in many areas due to its toxicity, lead(ll) oleate remains a significant
compound in specific fields of research and industry.

o Nanomaterial Synthesis: Its primary modern application is as a lead precursor in the
synthesis of high-quality lead chalcogenide nanocrystals, such as PbS and PbSe.[3] Its
solubility in non-polar solvents and its role as a capping agent are critical for controlling the
size, shape, and colloidal stability of the resulting nanoparticles.[3] These nanomaterials are
researched for use in NIR photodetectors, solar cells, and biological imaging probes.[3]

 Industrial Uses: Historically, it has been used as a drier in oil-based paints and varnishes to
accelerate the polymerization and oxidation (drying) processes.[1] It also functions as an
extreme pressure additive in lubricating oils and as a water-resistant impregnating agent for
fibers.[2]

Safety and Toxicology

Professionals handling lead(ll) oleate must exercise extreme caution due to its high toxicity,
which is primarily attributed to its lead content.[5]
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» Hazard Classification: Lead(ll) oleate is classified as harmful if swallowed or inhaled.[4] It is
a suspected carcinogen and mutagen and is known to be a reproductive toxin, with the
potential to damage fertility or the unborn child.[4][5]

o Target Organs: Prolonged or repeated exposure may cause damage to organs, with the
most sensitive targets being the neurological, renal, and reproductive systems.[4][5] Lead
encephalopathy is the most severe neurological effect.[5]

e Exposure and Handling: Handling should occur in a well-ventilated area, and appropriate
personal protective equipment (PPE), including gloves, safety goggles, and respiratory
protection, must be worn.[8] Avoid the formation of dust and aerosols.[8] Dermal absorption
can occur, and this is enhanced if the skin is damaged.[5]

e Environmental Impact: Lead compounds are significant environmental contaminants.[9]
Although lead(ll) oleate is sparingly soluble in water, it can release lead(2+) ions into the
environment, which are toxic to aquatic life.[9] Disposal must be handled by licensed
chemical destruction plants.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of lead(ll) oleate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072426#physical-and-chemical-properties-of-lead-ii-
oleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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